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Introduction

Cholesteryl 11-eicosenoate is a cholesterol ester, a class of lipids crucial for the transport and
storage of cholesterol in biological systems. Comprising a cholesterol molecule esterified to 11-
eicosenoic acid, this compound's physical properties are of significant interest in the fields of
biochemistry, drug delivery, and materials science. Its molecular structure, combining the rigid
steroid nucleus of cholesterol with a long, unsaturated fatty acyl chain, gives rise to complex
thermal behavior and self-assembly characteristics. This technical guide provides a
comprehensive overview of the known physical properties of Cholesteryl 11-eicosenoate,
detailed experimental protocols for its characterization, and insights into its role in biological
signaling pathways.

Core Physical and Chemical Properties

While specific experimental data for Cholesteryl 11-eicosenoate is limited in publicly
accessible literature, key properties can be compiled from supplier data and analogous
compounds. The thermotropic behavior, in particular, is critical for understanding its phase
transitions, which influence its biological function and potential applications.
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Data Presentation: Physical and Chemical Properties of Cholesteryl 11-eicosenoate

Property

Value

Source/Comment

Chemical Name

Cholesteryl (11Z)-eicosenoate

IUPAC Nomenclature

Synonyms Cholesteryl cis-11-eicosenoate
CAS Number 70832-37-0 [1]
Molecular Formula C47H8202 [1]
Molecular Weight 679.15 g/mol [1]
Physical State Solid at room temperature[1]
Storage Temperature -20°C [1]
o Secondary source data;
Crystal to Liquid Crystal _ _
- 19.8 °C requires experimental
Transition Temperature o
verification.[2]
o ) Secondary source data;
Liquid Crystal to Isotropic ) )
38.1°C requires experimental

Liquid Transition Temperature

verification.[2]

Expected to be very high and

likely to decompose before

Boiling Point Data not available N )
boiling under atmospheric
pressure.

Expected to be soluble in
nonpolar organic solvents like
- ) chloroform, dichloromethane,
Solubility Data not available

and hexane, and sparingly
soluble in more polar solvents

like methanol and ethanol.
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Cholesterol Metabolism and Cholesteryl Ester
Formation

The synthesis of cholesteryl esters is an integral part of cholesterol metabolism, primarily
serving to convert excess free cholesterol into a more readily storable form. This process is
catalyzed by the enzyme Acyl-CoA Cholesterol Acyltransferase (ACAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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